Cas no 1021058-13-8 (1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine)

• Product Name: 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine
• CAS No: 1021058-13-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD11148934
• CID: 5166116
• PubChem ID: 43198407
• Update Time: 2025-06-08

1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl(2,3-dihydrobenzofuran-5-yl)methanamine
• cyclobutyl(2,3-dihydro-1-benzofuran-5-yl)methanamine
• 5-Benzofuranmethanamine, α-cyclobutyl-2,3-dihydro-
• 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine
• A-cyclobutyl-2,3-dihydro-
• G73481
• EN300-243116
• 1021058-13-8
• 5-Benzofuranmethanamine,
• AKOS000248265
• CS-0306526

• MDL： MFCD11148934
• Inchi： 1S/C13H17NO/c14-13(9-2-1-3-9)11-4-5-12-10(8-11)6-7-15-12/h4-5,8-9,13H,1-3,6-7,14H2
• InChI Key： GYZKTWVRPLBZEV-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C1CCC1)N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine

Introduction to 1-Cyclobutyl-1-(2,3-Dihydro-1-Benzofuran-5-yl)methanamine (CAS No. 1021058-13-8)

1-Cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine, also known by its CAS number 1021058-13-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofuran derivatives and is characterized by its unique cyclobutyl and benzofuran moieties, which contribute to its distinct chemical and biological properties.

The structure of 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine consists of a cyclobutyl group attached to a methanamine moiety, which is further connected to a 2,3-dihydrobenzofuran ring. The cyclobutyl group imparts conformational rigidity and hydrophobicity, while the benzofuran ring provides aromaticity and potential for π-stacking interactions. These structural features make the compound a promising candidate for various biological applications.

Recent studies have highlighted the potential therapeutic applications of 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. Specifically, it has been found to modulate neurotransmitter systems and influence receptor binding, making it a valuable tool in the development of novel treatments for conditions such as anxiety and depression.

In addition to its neurological effects, 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine has also been investigated for its potential anti-inflammatory properties. A study published in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its utility in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine has been another area of focus in recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

The synthesis of 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine involves several well-established organic reactions. One common approach involves the coupling of a cyclobutyl derivative with a 2,3-dihydrobenzofuran intermediate using transition metal catalysts. This method allows for high yields and purity, making it suitable for large-scale production.

In terms of safety and regulatory considerations, 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine is not classified as a hazardous or controlled substance. However, as with any new chemical entity (NCE), it is essential to conduct thorough safety assessments to ensure its suitability for human use. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses.

The future prospects for 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine are promising. Ongoing clinical trials are evaluating its efficacy in treating various neurological and inflammatory conditions. Additionally, researchers are exploring potential combination therapies that could enhance its therapeutic benefits while minimizing side effects.

In conclusion, 1-cyclobutyl-1-(2,3-dihydro-1-benzofuran-5-yl)methanamine (CAS No. 1021058-13-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development and clinical application.